(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid

• IUPAC Name: (2S)-2-cyclopropyl-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetic acid
• InChI: InChI=1S/C21H21NO4/c1-22(19(20(23)24)13-10-11-13)21(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t19-/m0/s1
• InChI Key: OFIKEOIDEQSZII-IBGZPJMESA-N
• Canonical SMILES: CN(C(C1CC1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: CN([C@@H](C1CC1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid is a synthetic amino acid derivative featuring a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methyl-substituted amino moiety, and a cyclopropane ring at the β-carbon position. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions . The cyclopropyl substituent introduces steric and electronic constraints that may influence peptide conformation and biological activity.

Biological Activity

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid, commonly referred to as an Fmoc-protected amino acid derivative, is a compound of significant interest in medicinal chemistry and pharmaceutical research. The unique structural features of this compound, including the fluorenylmethoxycarbonyl (Fmoc) group and the cyclopropylacetic acid moiety, contribute to its biological activity. This article provides a comprehensive overview of its biological properties, including antimicrobial, anti-inflammatory, and neuroprotective activities, as well as its potential applications in drug development.

Structural Characteristics

The chemical structure of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid can be analyzed as follows:

Feature	Description
Molecular Formula	C₁₉H₁₉N₃O₄
Molecular Weight	353.37 g/mol
Functional Groups	Amino group, carboxylic acid, fluorenyl group
Stereochemistry	S-enantiomer

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit significant antimicrobial properties. For instance, derivatives of fluorenylmethoxycarbonyl amino acids have been shown to inhibit bacterial growth effectively. The mechanism often involves disrupting bacterial cell wall synthesis or interfering with protein synthesis pathways.

Anti-inflammatory Properties

The compound has demonstrated potential in modulating inflammatory responses. Studies suggest that it may influence cytokine production and immune cell activation, thereby reducing inflammation in various biological contexts. This property is particularly relevant in conditions such as arthritis and other inflammatory diseases.

Neuroprotective Effects

Recent investigations into the neuroprotective properties of related compounds have highlighted their potential in treating neurodegenerative disorders. The structural analogs of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid have been studied for their ability to protect neuronal cells from oxidative stress and apoptosis.

Case Studies

• Antimicrobial Efficacy : A study on fluorenyl derivatives showed that specific modifications to the Fmoc group enhanced antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The introduction of a cyclopropyl group was found to improve binding affinity to bacterial targets.
• Inflammation Modulation : In a model of acute inflammation, administration of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid resulted in a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6.
• Neuroprotection : In vitro studies demonstrated that this compound could prevent glutamate-induced excitotoxicity in neuronal cell cultures, suggesting its potential utility in treating conditions like Alzheimer's disease.

The biological activities of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-2-cyclopropylacetic acid are thought to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The compound may act as an enzyme inhibitor, affecting pathways critical for microbial survival or inflammatory responses.
• Receptor Modulation : It may interact with specific receptors involved in inflammation and cell survival, altering downstream signaling cascades.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The compound belongs to a family of Fmoc-protected amino acids with variable substituents at the β-carbon. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS No.	Molecular Formula	MW (g/mol)	Purity	Storage Conditions	Key Substituent
(S)-2-((Fmoc)(methyl)amino)-2-cyclopropylacetic acid (Target)	Not Provided	C₂₁H₂₁NO₄*	~351.4	Unknown	Unknown	Cyclopropyl
(S)-2-((Fmoc)amino)-3-(o-tolyl)propanoic acid	211637-75-1	C₂₅H₂₃NO₄	401.45	99.76%	-20°C	o-Tolyl
(S)-2-((Fmoc)(methyl)amino)-2-phenylacetic acid	574739-36-9	C₂₄H₂₁NO₄	387.43	97%	2–8°C	Phenyl
(S)-2-((Fmoc)amino)-6-azidohexanoic acid	159610-89-6	C₂₁H₂₂N₄O₄	394.42	Unknown	Unknown	Azidohexyl
(R)-2-((Fmoc)amino)-2-cyclopentylacetic acid	136555-16-3	C₂₂H₂₃NO₄	365.42	Unknown	Unknown	Cyclopentyl

*Estimated based on structural analogs.

Key Observations :

• Substituent Effects : The cyclopropyl group in the target compound introduces significant steric hindrance and ring strain compared to phenyl () or cyclopentyl () groups. This may reduce conformational flexibility but enhance binding specificity in peptide interactions .
• Purity and Stability : High-purity analogs (e.g., 99.76% in ) are critical for reproducible peptide synthesis, while lower purity (97% in ) may necessitate additional purification steps.
• Storage : Most analogs require low-temperature storage (-20°C to 2–8°C) to prevent decomposition, suggesting similar requirements for the target compound .

Table 2: Hazard Comparison

Compound	GHS Classification	Key Hazard Statements
(S)-2-((Fmoc)amino)pent-4-ynoic acid	Acute Toxicity (H302), Skin/Irritation (H315/H319)	Avoid inhalation, skin contact
(S)-2-((Fmoc)(methyl)amino)-4-methoxy-4-oxobutanoic acid	Combustible, toxic fumes (H335)	Use CO₂/dry powder extinguishers
(S)-2-((Fmoc)amino)-6-azidohexanoic acid	Explosive (Class 9), Environmental Hazard (H411)	Avoid heat, open flames